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Compound Name: Lenvatinib N-Oxide
CAS No.: 1788901-86-9
Cat. No.: B8218697
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Introduction

Lenvatinib, a multi-targeted tyrosine kinase inhibitor, is a crucial therapeutic agent in the
treatment of various cancers, including thyroid and renal cell carcinoma. Its metabolism in vivo
leads to the formation of several metabolites, one of which is Lenvatinib N-Oxide. This
technical guide provides a detailed overview of Lenvatinib N-Oxide, focusing on its chemical
properties, analytical quantification, and its place within the broader context of Lenvatinib's
pharmacology. While Lenvatinib N-Oxide is a known metabolite, current research indicates it
is present at very low levels in human plasma compared to the parent drug, suggesting it is
unlikely to contribute significantly to the overall pharmacological activity.[1]

Core Data Summary

A clear understanding of the fundamental properties of Lenvatinib N-Oxide is essential for any
research or drug development activities. The following table summarizes its key chemical
identifiers and properties.
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Property Value Citation(s)
CAS Number 1788901-86-9 [21[3][41[5]
Molecular Formula C21H19CIN4Os

Molecular Weight 442.85 g/mol

Lenvatinib Metabolism and the Formation of
Lenvatinib N-Oxide

Lenvatinib undergoes extensive metabolism primarily through CYP3A4 and aldehyde oxidase.
The formation of Lenvatinib N-Oxide is a result of N-oxidation, a common metabolic pathway
for nitrogen-containing compounds. In a human mass balance study, close to 50 lenvatinib-
related compounds were detected, with the primary biotransformation pathways being
hydrolysis, oxidation, hydroxylation, N-oxidation, dealkylation, and glucuronidation.

The metabolic pathway leading to the formation of Lenvatinib N-Oxide can be visualized as a
part of the broader metabolism of Lenvatinib.
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Caption: Metabolic formation of Lenvatinib N-Oxide.

Experimental Protocols

Accurate quantification of Lenvatinib N-Oxide is critical for pharmacokinetic and metabolism
studies. Below is a detailed methodology for the simultaneous determination of Lenvatinib and
its major metabolites, including Lenvatinib N-Oxide, in human plasma using Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS).
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Protocol: Quantification of Lenvatinib N-Oxide in Human
Plasma by LC-MS/MS

1. Sample Preparation:
o A simple protein precipitation method is employed for sample preparation.
2. Chromatographic Separation:
e Column: Synergi Fusion RP C18 column.
» Mobile Phase:
o Eluent A: Ultrapure water with 0.10% formic acid (v/v).
o Eluent B: Methanol/isopropanol (90:10, v/v) with 0.10% formic acid (v/v).

o Gradient Elution: The percentage of eluent B is increased from a starting condition of 5% to
98% in 1.50 minutes, held for 1.15 minutes, and then returned to initial conditions.

e Flow Rate: 0.60 mL/min.

e Column Temperature: 50 °C.

o Total Run Time: 4.00 minutes.
3. Mass Spectrometric Detection:

e Instrument: A mass spectrometer equipped with an electrospray source (TurbolonSpray®
probe).

¢ lonization Mode: Positive ion mode.

o Data Acquisition and Quantification: Analyst software (version 1.6.3) is used for both data
acquisition and quantification.

4. Method Validation:
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e The method should be validated according to the European Medicines Agency (EMA) and
Food and Drug Administration (FDA) guidelines.

 Linearity: The method has shown good linearity in the range of 0.50-2000 ng/mL for
Lenvatinib.

e Precision and Accuracy: Intra- and inter-day precision should be <11.3% (Coefficient of
Variation, CV), and accuracy should range from 96.3% to 109.0%.

o Matrix Effect: The internal standard normalized matrix effect CV% should be <2.8%.
o Recovery: Recovery should be =95.6%.

The following diagram illustrates the general workflow for this analytical procedure.
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Caption: Workflow for LC-MS/MS quantification.

Signaling Pathways of the Parent Compound:
Lenvatinib

To understand the biological context of Lenvatinib N-Oxide, it is essential to be familiar with
the mechanism of action of the parent drug, Lenvatinib. Lenvatinib is a multi-targeted tyrosine
kinase inhibitor that disrupts several critical signaling pathways involved in tumor growth,
angiogenesis, and metastasis. It primarily targets:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8218697/docs?utm_src=pdf-body-img#lenvatinib-n-oxide-a-comprehensive-technical-overview
https://www.benchchem.com/product/b8218697/docs?utm_src=pdf-body#lenvatinib-n-oxide-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8218697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2, VEGFR3): Inhibition of
VEGFR signaling is crucial for blocking angiogenesis, the formation of new blood vessels
that supply tumors with nutrients and oxygen.

o Fibroblast Growth Factor Receptors (FGFR1, FGFR2, FGFR3, FGFR4): Aberrant FGFR
signaling can drive tumor cell proliferation and survival.

o Platelet-Derived Growth Factor Receptor Alpha (PDGFRa)
e RET proto-oncogene
e KIT proto-oncogene

By inhibiting these receptor tyrosine kinases, Lenvatinib effectively blocks downstream
signaling cascades, including the Ras/MAPK and PI3K/AKT pathways, which are pivotal for cell
proliferation and survival.

The following diagram provides a simplified representation of the signaling pathways inhibited
by Lenvatinib.
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Caption: Lenvatinib's inhibition of key signaling pathways.

Synthesis of Lenvatinib N-Oxide

Currently, there is a lack of detailed, publicly available protocols specifically for the chemical
synthesis of Lenvatinib N-Oxide. The existing literature and patents primarily focus on the
synthesis of the parent compound, Lenvatinib. For research purposes, Lenvatinib N-Oxide is
often available as a reference standard from specialized chemical suppliers.

Biological Activity of Lenvatinib N-Oxide

A study on the metabolite profiling of Lenvatinib in humans revealed that all of its metabolites in
plasma were at very low levels compared to the parent drug. This suggests that Lenvatinib N-
Oxide, as one of these metabolites, is not expected to significantly contribute to the overall
pharmacological effects observed with Lenvatinib treatment. Further dedicated studies would
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be required to fully characterize any intrinsic biological activity or potential toxicity of
Lenvatinib N-Oxide.

Conclusion

Lenvatinib N-Oxide is a minor metabolite of Lenvatinib, identified by its CAS number
1788901-86-9 and molecular weight of 442.85 g/mol . While robust analytical methods exist for
its quantification in biological matrices, its low plasma concentrations in humans suggest a
minimal role in the therapeutic effects of Lenvatinib. The primary pharmacological activity is
attributed to the parent compound's potent inhibition of multiple receptor tyrosine kinases.
Further research into the specific synthesis and biological characterization of Lenvatinib N-
Oxide may be warranted for a more complete understanding of Lenvatinib's disposition and
metabolic profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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